sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate physical and chemical properties
sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate physical and chemical properties
An in-depth technical analysis of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate , focusing on its physicochemical properties, synthetic workflows, and applications in medicinal chemistry.
Executive Summary
As a Senior Application Scientist, I frequently encounter challenges in fragment-based drug discovery (FBDD) and complex macrocycle synthesis regarding building block solubility and stability. Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS: 2411241-55-7) is a highly versatile, bifunctional heterocyclic building block[1]. The 1,3-oxazole core is a privileged scaffold, and the specific substitution pattern of a C2-hydroxymethyl group and a C4-carboxylate provides orthogonal reactivity handles. This whitepaper details the physicochemical rationale for utilizing the sodium salt, provides self-validating synthetic protocols, and outlines its strategic application in modern drug development.
Physicochemical Profiling & Structural Causality
Understanding the physical and chemical properties of this compound is critical for optimizing reaction conditions and biological assay formulations.
Quantitative Data Summary
| Property | Value | Causality / Significance |
| Chemical Name | Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate | IUPAC nomenclature. |
| CAS Number | 2411241-55-7 | Primary registry identifier[2]. |
| Molecular Formula | C5H4NNaO4 | Salt form of the parent acid. |
| Molecular Weight | 165.08 g/mol | Low molecular weight ideal for FBDD libraries[1]. |
| Exact Mass | 165.0038 Da | Critical for high-resolution mass spectrometry (HRMS) validation. |
| pKa (Parent Acid) | ~3.39 (Predicted) | Based on the unsubstituted oxazole-4-carboxylic acid[3]. |
| Physical Form | Off-white to pale orange powder | Indicates high purity; dark brown suggests oxidative degradation. |
The Rationale for the Sodium Salt
The selection of the sodium salt over the free 2-(hydroxymethyl)-1,3-oxazole-4-carboxylic acid is a deliberate formulation and stability strategy:
-
Aqueous Solubility: Free oxazole-carboxylic acids exhibit moderate aqueous solubility. In high-throughput screening (HTS), compounds must dissolve readily in aqueous buffers. The sodium salt ensures rapid dissolution without requiring high concentrations of DMSO, which can be cytotoxic or artificially skew assay readouts.
-
Prevention of Auto-Catalytic Degradation: The primary alcohol at the C2 position and the carboxylic acid at the C4 position can undergo intermolecular esterification (oligomerization) under acidic conditions. By isolating the compound as the sodium carboxylate, the nucleophilicity of the carboxylate is maintained, but the acidity required to protonate the carbonyl oxygen (activating it for nucleophilic attack by the alcohol) is removed. This effectively shuts down the degradation pathway during long-term storage.
Synthetic Methodology & Workflow
The construction of the oxazole core typically relies on the Robinson-Gabriel dehydration of 2-acylaminoketones or the van Leusen reaction[4]. Once the ester intermediate is synthesized, it must be carefully saponified to yield the sodium salt without triggering ring-opening.
Protocol: Saponification and Isolation of the Sodium Salt
This protocol is designed to convert ethyl 2-(hydroxymethyl)oxazole-4-carboxylate to the sodium salt while preventing base-catalyzed degradation.
-
Solvent Preparation: Dissolve 10 mmol of ethyl 2-(hydroxymethyl)oxazole-4-carboxylate in 20 mL of a 1:1 mixture of Tetrahydrofuran (THF) and deionized H2O.
-
Causality: THF solubilizes the ester, while H2O is necessary to solubilize the incoming hydroxide and the resulting sodium salt.
-
-
Base Addition: Cool the reaction vessel to 0 °C using an ice bath. Add 1.05 equivalents (10.5 mL) of 1M NaOH dropwise over 15 minutes.
-
Causality: Strict temperature control during base addition prevents the hydroxide from attacking the C5 position of the oxazole, which would lead to irreversible ring-opening.
-
-
Reaction Monitoring (Self-Validating Checkpoint): Stir the reaction for 2 hours, allowing it to slowly warm to room temperature.
-
Validation: Spot the reaction mixture on a silica TLC plate (Eluent: 10% MeOH in DCM, visualized by UV at 254 nm). The system validates itself when the ester starting material ( Rf ~0.6) completely disappears, replaced by a baseline spot ( Rf 0.0) corresponding to the highly polar sodium salt. If the ester persists, add 0.1 eq of NaOH and stir for an additional 30 minutes.
-
-
Isolation: Remove the THF under reduced pressure using a rotary evaporator with the water bath set strictly below 30 °C to prevent thermal degradation.
-
Lyophilization: Flash-freeze the remaining aqueous solution using liquid nitrogen and lyophilize for 48 hours to yield the sodium salt as a fine, free-flowing powder.
Workflow for the synthesis and isolation of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.
Applications in Medicinal Chemistry
The orthogonal reactivity of the C2 and C4 positions makes this compound a highly sought-after scaffold in modern therapeutics.
-
GPCR Ligands (ALXR Agonists): The C4-carboxylate serves as an ideal vector for amidation. Functionalizing this position with various fluorinated or lipophilic amines generates potent Lipoxin A4 Receptor (ALXR) agonists. These compounds are actively investigated for their profound anti-inflammatory and pro-resolution activities in models of asthma, sepsis, and dermal inflammation[5].
-
Macrocyclic Natural Product Analogs: The C2-hydroxymethyl group provides a handle for oxidation to an aldehyde, enabling Horner-Wadsworth-Emmons (HWE) macrocyclizations. This strategy is heavily utilized in the total synthesis of complex natural product analogs, such as the potent microtubule-stabilizing agent (−)-zampanolide, where the oxazole ring acts as a rigidifying conformational constraint[6].
Divergent medicinal chemistry logic utilizing the orthogonal reactivity of the oxazole scaffold.
Handling, Stability, and Self-Validating Quality Control
Because oxazoles can be sensitive to strong acids and prolonged exposure to moisture, strict quality control is required before deploying the compound in sensitive biological assays or multi-step syntheses.
Protocol: Self-Validating NMR Stability Assessment
Objective: Ensure the structural integrity of the oxazole ring and the absence of oligomers.
-
Sample Preparation: Dissolve 5 mg of the lyophilized sodium salt in 0.5 mL of Deuterium Oxide ( D2O ).
-
Data Acquisition: Acquire a standard 1D 1H NMR spectrum at 400 MHz or higher.
-
Self-Validation Criteria:
-
The system passes QC if the spectrum exhibits a sharp singlet at approximately δ 8.3 ppm (corresponding to the isolated C5-H of the oxazole ring) and a clean singlet at δ 4.6 ppm (corresponding to the C2- CH2 group).
-
Failure Mode: The appearance of multiplets in the aliphatic region or a shift of the CH2 peak indicates unwanted esterification (oligomerization). The absence or shifting of the δ 8.3 ppm peak indicates base-catalyzed ring-opening. If either failure mode is detected, the batch must be discarded or subjected to preparative HPLC repurification.
-
References
-
Sigma-Aldrich. "Oxazole carboxylate | Sigma-Aldrich: Sodium 2-(hydroxymethyl)oxazole-4-carboxylate. CAS No.: 2411241-55-7".1
-
PubChemLite. "2411241-55-7 (C5H5NO4) - PubChemLite". 2
-
Sigma-Aldrich. "sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate | 2411241-55-7".
-
ChemicalBook. "Oxazole-4-carboxylic acid CAS#: 23012-13-7 - ChemicalBook". 3
-
The Journal of Organic Chemistry (ACS Publications). "One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates". 4
-
Google Patents. "WO2010143116A1 - Fluorinated aminotriazole derivatives".5
-
Organic Letters (ACS Publications). "Studies toward the Synthesis of an Oxazole-Based Analog of (−)-Zampanolide". 6
Sources
- 1. Oxazole carboxylate | Sigma-Aldrich [sigmaaldrich.com]
- 2. PubChemLite - 2411241-55-7 (C5H5NO4) [pubchemlite.lcsb.uni.lu]
- 3. Oxazole-4-carboxylic acid CAS#: 23012-13-7 [m.chemicalbook.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. WO2010143116A1 - Fluorinated aminotriazole derivatives - Google Patents [patents.google.com]
- 6. pubs.acs.org [pubs.acs.org]
